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Compound of Interest

2-(4-Bromo-1h-pyrazol-1-
Compound Name:
ylpyridine

Cat. No.: B1339004

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-(4-Bromo-1H-
pyrazol-1-yl)pyridine, a heterocyclic compound of interest in pharmaceutical research and
development.

Molecular Structure and Formula

2-(4-Bromo-1H-pyrazol-1-yl)pyridine is composed of a pyridine ring substituted at the 2-
position with a 4-bromopyrazole ring. The molecular formula for this compound is CsHeBrNs.

Calculation of Molecular Weight

The molecular weight is calculated from the molecular formula using the standard atomic
weights of the constituent elements.

e Carbon (C): The standard atomic weight of carbon is approximately 12.011 atomic mass
units (amu).[1][2][3]

e Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 amu.[4][5][6]
[7]

e Bromine (Br): The standard atomic weight of bromine is approximately 79.904 amu.[8][9][10]
[11]
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e Nitrogen (N): The standard atomic weight of nitrogen is approximately 14.007 amu.[12][13]
[14][15]

The molecular weight is the sum of the atomic weights of all atoms in the molecule:

Molecular Weight = (8 x AC) + (6 x AH) + (1 x ABr) + (3 x AN) Molecular Weight = (8 x 12.011)
+ (6 x 1.008) + (1 x 79.904) + (3 x 14.007) Molecular Weight = 96.088 + 6.048 + 79.904 +
42.021 Molecular Weight = 224.061 g/mol

This value is consistent with the reported molecular weight for the isomeric compound 2-(4-
Bromo-1H-pyrazol-3-yl)pyridine, which is 224.057 g/mol .[16]

Data Presentation

The quantitative data for the molecular weight calculation is summarized in the table below for
clarity and easy comparison.

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 8 12.011 96.088
Hydrogen H 6 1.008 6.048
Bromine Br 1 79.904 79.904
Nitrogen N 3 14.007 42.021
Total 18 224.061

Experimental Protocols

The determination of the molecular weight of a compound like 2-(4-Bromo-1H-pyrazol-1-
yl)pyridine is typically achieved through mass spectrometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of the purified compound is prepared in a suitable
volatile solvent (e.g., acetonitrile or methanol).
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« lonization: The sample is introduced into the mass spectrometer and ionized, most
commonly using electrospray ionization (ESI) to generate protonated molecules [M+H]*.

e Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an
Orbitrap or a time-of-flight (TOF) analyzer.

o Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured with high precision.

o Data Analysis: The exact mass of the monoisotopic peak is determined and compared to the
theoretical exact mass calculated from the molecular formula using the masses of the most
abundant isotopes (2C, 1H, 7°Br, 1“N).

Visualization

The following diagrams illustrate the molecular structure and the logical workflow for
determining the molecular weight.

Molecular structure of 2-(4-Bromo-1H-pyrazol-1-yl)pyridine.
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Workflow for molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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